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Compound of Interest

Compound Name: Ceretec

Cat. No.: B1204290

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide to the Ceretec™ (Technetium
Tc99m Exametazime) SPECT scan procedure. The protocols cover radiolabeling, quality
control, and image acquisition for both cerebral perfusion and labeled leukocyte imaging.

l. Principle and Applications

Ceretec™ is a radiopharmaceutical agent used for diagnostic imaging with Single Photon
Emission Computed Tomography (SPECT). When labeled with Technetium-99m (Tc99m), the
resulting lipophilic complex, Tc99m exametazime, is able to cross the blood-brain barrier.[1][2]
Its distribution in the brain is proportional to regional cerebral blood flow, making it a valuable
tool for the evaluation of cerebrovascular diseases, dementia, and epilepsy.[2][3]

Ceretec™ can also be used to label autologous white blood cells (leukocytes) in vitro.[4] These
radiolabeled leukocytes are then reinjected into the patient to localize sites of infection or
inflammation.[1]

Il. Experimental Protocols
A. Radiolabeling of Ceretec™ for Brain Perfusion SPECT

This protocol describes the reconstitution of the Ceretec™ kit with sodium pertechnetate
Tc99m for cerebral perfusion imaging. A cobalt stabilizer solution may be used to extend the
post-reconstitution stability of the product.
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Materials:

o Ceretec™ Kkit (lyophilized exametazime)

 Sterile, non-pyrogenic sodium pertechnetate Tc99m eluate

o Preservative-free, non-bacteriostatic 0.9% sodium chloride for injection
o Cobalt stabilizer solution (if required)

o Shielded vial

» Sterile syringes and needles

e Dose calibrator

Procedure:

» Visually inspect the Ceretec™ vial for any damage or defects.
e Place the Ceretec™ vial in a shielded container.[5]

o Using a sterile syringe, add 5 mL of sodium pertechnetate Tc99m eluate (containing up to
2000 MBq or 54 mCi) to the vial.[6][7] Before withdrawing the syringe, withdraw an equal
volume of gas to normalize the pressure.[5]

o Gently invert the vial for 10 seconds to ensure complete dissolution.[5]

« If using the cobalt stabilizer, add 2 mL of the cobalt stabilizer solution to the vial between 1
and 5 minutes after reconstitution. Shake for 10 seconds.[6][7]

 Visually inspect the reconstituted solution for particulate matter and discoloration before
administration.[6][7]

o Measure the patient dose using a dose calibrator immediately prior to injection.[6][7]

e The unstabilized preparation should be used within 30 minutes of reconstitution.[8] The
stabilized preparation can be used within 4 hours.[5][8]
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B. Radiolabeling of Autologous Leukocytes with
Ceretec™

This protocol outlines the procedure for isolating and radiolabeling a patient's white blood cells
with Tc99m exametazime.

Materials:

60 mL syringes with 19G needles

Acid Citrate Dextrose (ACD) solution

Reconstituted Tc99m exametazime (prepared as in section Il.A, without cobalt stabilizer)

Sterile centrifuge tubes

Sodium Chloride Injection, USP (0.9%)

Sedimentation agent
Procedure:

o Draw approximately 40-80 mL of whole blood from the patient into a syringe containing ACD
solution.[4]

o Gently mix the blood and allow the red blood cells to sediment.
o Separate the leukocyte-rich plasma and centrifuge to obtain a white blood cell (WBC) pellet.

o Wash the WBC pellet with 0.9% sodium chloride to remove any remaining plasma proteins
and sedimentation agent.

e Add the reconstituted Tc99m exametazime to the WBC pellet and incubate. The labeling
process should be completed within 30 minutes of Ceretec reconstitution.[6]

 After incubation, wash the labeled WBCs to remove any unbound Tc99m exametazime.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://int.livhospital.com/ceretec-scan/
https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=d9c291e0-cd0d-43d2-87b4-defefd531942
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Resuspend the labeled WBCs in plasma-poor platelet-rich plasma (LPP) or saline for
reinjection.

e The labeled leukocyte suspension should be administered as soon as possible, preferably
within 1-2 hours after labeling.[6]

lll. Quality Control

Radiochemical purity of the prepared Tc99m exametazime injection must be determined before
administration to a patient. A radiochemical purity of greater than 80% is required for product
acceptance.[5][8] Three potential radiochemical impurities may be present: a secondary Tc99m
exametazime complex, free pertechnetate, and reduced-hydrolyzed Tc99m.[2][5] A combination
of chromatographic systems is necessary for the complete analysis.[2][5][8] The entire quality
control procedure should be started within 2 minutes of reconstitution and takes approximately
15 minutes.[5][6]

Parameter System 1 System 2 System 3
Stationary Phase SAITLC SAITLC Whatman No. 1 Paper
Mobile Phase MEK (butanone) 0.9% Sodium Chloride  50% Acetonitrile
Lipophilic Tc99m
_ Pertechnetate ] N
exametazime complex ) Lipophilic and
migrates (Rf 0.8-1.0).
and pertechnetate ) - secondary complexes
) Lipophilic complex, )
S migrate (Rf 0.8-1.0). migrate. Reduced-
Analyte Migration secondary complex,
Secondary complex hydrolyzed-Tc and
and reduced- )
and reduced- ) pertechnetate remain
. hydrolyzed-Tc remain o
hydrolyzed-Tc remain o at the origin.
at the origin.

at the origin.

IV. Patient Preparation and Dose Administration
Patient Preparation:
o For brain perfusion scans, the patient should rest in a quiet, dimly lit room for at least 15-20

minutes prior to injection to minimize sensory input that could alter cerebral blood flow.[9][10]
[11] The patient should not speak or read during this time.[12][13]
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e An intravenous cannula should be placed at least 10 minutes before injection.[12]

» Patients should be well-hydrated and encouraged to void frequently after the scan to
minimize radiation dose to the bladder.[6]

e For leukocyte scans, no specific patient preparation is required.[10]

Dose Administration:

Indication Adult Dose (70 kg) Pediatric Dose

11.1 MBg/kg (0.3 mCilkg);

Brain Perfusion SPECT 370-1110 MBq (10-30 mCi) L .
minimum 185 MBq (5 mCi)

| Leukocyte SPECT | 185-370 MBq (5-10 mCi) | 7.4 MBg/kg (0.2 mCi/kg); minimum 74 MBq (2
mCi) |

Doses should be administered via intravenous injection.[7][14]
V. Image Acquisition
Imaging Equipment:

e Asingle or multi-detector SPECT gamma camera equipped with a high-resolution collimator
is recommended.[12]

Imaging Protocols:
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Parameter

Brain Perfusion SPECT

Labeled Leukocyte SPECT

Dynamic Imaging

0-10 minutes post-injection

0-60 minutes post-injection to
assess lung clearance and cell

migration.[7]

Static Planar Imaging

15 minutes to 6 hours post-
injection.[5][8] A 90-minute
delay is often optimal.[12]

0.5-1.5 hours, 2-4 hours, and if
necessary, 18-24 hours post-

administration.[7]

SPECT Acquisition

Commence approximately 30-
90 minutes post-injection.[7]
Total scan time is typically 20-
30 minutes.[15]

Can be performed in addition

to planar imaging.

VI. Experimental Workflow and Signaling Pathways
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Alternative Workflow: Leukocyte Labeling
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Caption: Workflow of the Ceretec™ SPECT scan procedure.
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Caption: Mechanism of Ceretec™ uptake and retention in the brain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ceretec™ SPECT
Scan Procedure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204290#step-by-step-guide-to-ceretec-spect-scan-
procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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